4-(Butylamino)benzoic acid

Precursor for Drug Discovery and Development:

The presence of both an amine and carboxylic acid group in its structure makes 4-BABA a potential building block for the synthesis of diverse organic molecules, including pharmaceuticals. Studies have explored its use as a precursor in the synthesis of specific drug candidates, such as selective estrogen receptor modulators (SERMs) with potential applications in hormone therapy and treatment of hormone-dependent cancers [].

Material Science Applications:

4-BABA's chemical structure could potentially lend itself to applications in material science. Research suggests its potential use in the development of new types of functional materials, such as ionic liquids or components in supramolecular assemblies [, ].

Research into Biological Activity:

Limited research suggests potential biological activity for 4-BABA. Studies have investigated its effects on specific enzymes and explored its potential use as a starting point for the development of new antimicrobials [, ]. However, further research is necessary to fully understand its biological properties and potential applications.

4-(Butylamino)benzoic acid is an aromatic compound characterized by a butylamino group attached to the para position of a benzoic acid moiety. Its chemical formula is $C_{11}H_{15}NO_{2}$, and it has a molecular weight of approximately 193.24 g/mol. The structure can be represented as follows:

• IUPAC Name: 4-(butylamino)benzoic acid
• Chemical Structure:
  • SMILES: CCCCNC1=CC=C(C=C1)C(O)=O
  • InChI Key: YCCRFDDXAVMSLM-UHFFFAOYSA-N

This compound is not naturally occurring and is primarily synthesized for research and industrial applications .

• Esterification: Reacting with alcohols to form esters.
• Amide Formation: Reaction with acyl chlorides or anhydrides to form amides.
• Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

These reactions make it a versatile intermediate in organic synthesis .

Research indicates that 4-(butylamino)benzoic acid exhibits biological activities, particularly in the realm of pharmacology. Its derivatives have been studied for:

• Local Anesthetic Properties: It has been shown to block certain types of calcium conductance in sensory neurons, suggesting potential use as a local anesthetic .
• Antimicrobial Activity: Some derivatives have demonstrated efficacy against multidrug-resistant bacteria, making it a candidate for further exploration in antibiotic development .

Several methods exist for synthesizing 4-(butylamino)benzoic acid. Common approaches include:

• Direct Amination: Reacting para-aminobenzoic acid with butylamine under acidic conditions.
• Substitution Reactions: Starting from butyl-substituted benzoic acids and introducing the amino group via nucleophilic substitution.
• Multi-step Synthesis: Involving the formation of intermediates that are subsequently modified to yield the final product.

These methods allow for variations that can introduce different substituents or functional groups, enhancing its utility in research .

4-(Butylamino)benzoic acid finds applications across various fields:

• Pharmaceuticals: As an intermediate in the synthesis of drugs, particularly those targeting pain relief and antimicrobial activity.
• Material Science: Used in the development of polymers and other materials due to its chemical reactivity.
• Biochemistry: Employed in biochemical assays and studies related to enzyme activity and metabolic pathways .

Studies on the interactions of 4-(butylamino)benzoic acid with biological systems suggest it may influence calcium channels in neurons, which could have implications for pain management therapies. Additionally, its interactions with bacterial membranes indicate potential pathways for antimicrobial action, though further research is needed to elucidate these mechanisms fully .

Several compounds share structural similarities with 4-(butylamino)benzoic acid, including:

Uniqueness of 4-(Butylamino)benzoic Acid

While similar compounds may share functional groups or structural motifs, the unique combination of the butyl group with the para-amino and carboxylic functionalities endows 4-(butylamino)benzoic acid with distinct properties that make it particularly valuable in medicinal chemistry and materials science. Its specific biological activities also set it apart from its analogs, warranting further investigation into its therapeutic potential .

4-(Butylamino)benzoic acid was initially identified as a metabolite and impurity of tetracaine, an amino-ester class local anesthetic that has been in clinical use since the early 1930s. The compound was structurally characterized as a para-substituted benzoic acid derivative featuring a butylamino group at the 4-position. Its structural elucidation was accomplished through various spectroscopic techniques, establishing it as an important reference compound for pharmaceutical analysis.

Significance in Pharmacological and Chemical Research

This compound has gained significance in pharmacological research primarily as Tetracaine EP Impurity B and Tetracaine USP Related Compound B. Its importance extends to analytical method development, validation protocols, and quality control applications for Abbreviated New Drug Applications (ANDA) during commercial production of tetracaine. The compound serves as a critical marker for monitoring the quality and purity of tetracaine-based pharmaceutical formulations.

Ion Channel Interactions: Kv1.1, Kv1.5, and Sodium Channel Modulation

4-(Butylamino)benzoic acid demonstrates significant interactions with voltage-gated ion channels, particularly potassium and sodium channels that are fundamental to cellular excitability [5] [20]. The compound's structural similarity to established local anesthetics positions it as an important modulator of neuronal and cardiac electrophysiology [13] [29].

Kv1.1 Channel Interactions

Kv1.1 channels, encoded by the KCNA1 gene, represent critical determinants of neuronal excitability and are widely distributed throughout the nervous system [22]. These voltage-gated potassium channels control action potential firing and contribute to membrane potential stabilization [25]. Research indicates that compounds structurally related to 4-(Butylamino)benzoic acid can modulate Kv1.1 channel function through effects on voltage sensor activation and channel gating kinetics [21]. The modulation of Kv1.1 channels involves facilitation of voltage sensor movement, leading to altered activation thresholds and modified channel kinetics [21].

Kv1.5 Channel Modulation

Kv1.5 channels, encoded by the KCNA5 gene, constitute the molecular basis of the ultra-rapid delayed rectifier potassium current in cardiac atria [6] [23]. These channels play essential roles in atrial repolarization and are preferentially expressed in atrial versus ventricular tissue [26]. The interaction of benzoic acid derivatives with Kv1.5 channels occurs through binding sites within the channel pore region, where specific amino acid residues including T480, V505, and V512 serve as putative binding sites [23]. Modulation of Kv1.5 channels by structurally related compounds demonstrates concentration-dependent and voltage-dependent characteristics [23].

Sodium Channel Modulation

4-(Butylamino)benzoic acid exhibits significant effects on voltage-gated sodium channels, particularly the Nav1.7 subtype that is abundantly expressed in sensory neurons [29] [33]. The compound functions as a reversible blocker of voltage-gated sodium channels, demonstrating both tonic and phasic inhibition patterns [29]. The mechanism involves preferential binding to inactivated channel states, resulting in concentration-dependent and voltage-dependent inhibition [29]. Nav1.7 channels are critical for action potential initiation and conduction in vagal sensory neurons that mediate cough reflexes [33] [34].

Metabolite Dynamics: Role as a Primary Metabolite of Benzonatate and Tetracaine

4-(Butylamino)benzoic acid serves as the principal metabolite of benzonatate, formed through ester hydrolysis mediated by plasma butyrylcholinesterase [9] [27]. This metabolic transformation represents a critical pharmacokinetic process that influences the therapeutic activity and duration of action of the parent compound [11].

Benzonatate Metabolism

Benzonatate undergoes rapid hydrolysis by plasma butyrylcholinesterase to yield 4-(Butylamino)benzoic acid as the major metabolite, along with polyethylene glycol monomethyl esters [13] [27]. The metabolic conversion occurs efficiently in plasma, contributing to the short half-life of the parent compound [11]. Pharmacokinetic studies demonstrate that 4-(Butylamino)benzoic acid achieves maximum plasma concentrations of 1708 ± 457 ng/mL following oral administration of benzonatate, with a half-life of 1.32 ± 0.29 hours [11].

Tetracaine Metabolic Relationship

While tetracaine primarily undergoes hydrolysis to para-aminobenzoic acid and diethylaminoethanol, 4-(Butylamino)benzoic acid represents a related compound that shares structural features with tetracaine metabolites [15] [18]. The compound serves as an impurity reference standard for tetracaine hydrochloride, designated as Tetracaine Related Compound B in pharmacopeial standards [4]. This relationship underscores the importance of 4-(Butylamino)benzoic acid in the pharmaceutical analysis and quality control of ester-type local anesthetics [14].

Metabolite Pharmacokinetics

The pharmacokinetic profile of 4-(Butylamino)benzoic acid demonstrates rapid absorption and elimination characteristics [11]. Following formation from benzonatate, the metabolite exhibits an area under the curve of 2103 ± 918 ng/mL·h over a 10-hour period, indicating substantial systemic exposure [11]. The metabolite demonstrates higher plasma concentrations and longer half-life compared to the parent benzonatate compound, suggesting potential contribution to therapeutic effects [11].

Antitussive and Anesthetic Mechanisms in Drug Formulations

4-(Butylamino)benzoic acid contributes to antitussive and anesthetic mechanisms through peripheral effects on sensory nerve terminals and cough reflex pathways [9] [32]. The compound's activity relates to its ability to modulate voltage-gated sodium channels in sensory neurons that mediate cough responses [29] [33].

Peripheral Anesthetic Mechanism

The antitussive mechanism of 4-(Butylamino)benzoic acid involves peripheral anesthesia of vagal stretch receptors located in respiratory passages, lungs, and pleura [31] [35]. These stretch receptors, including rapidly adapting receptors and slowly adapting receptors, normally respond to mechanical stimuli and transmit signals through vagal afferent pathways to initiate cough reflexes [34] [36]. The compound dampens the activity of these mechanosensitive receptors, thereby reducing cough reflex activation at its peripheral source [32] [35].

Vagal Nerve Modulation

The compound affects vagal sensory neurons that express high levels of Nav1.7 sodium channels, which are essential for action potential generation and conduction in cough-mediating pathways [29] [33]. Nav1.7 channels are abundantly expressed in both nodose and jugular vagal sensory neurons that innervate the airways [33]. Inhibition of these channels by 4-(Butylamino)benzoic acid and related compounds leads to reduced excitability of cough-triggering afferent nerves [33].

Cough Reflex Pathway Intervention

The antitussive effect occurs through interruption of the afferent limb of the cough reflex arc [34]. Vagal afferent nerves, including C-fibers and mechanosensitive fibers, normally transmit signals from irritated receptors in the respiratory tract to the cough center in the medulla [34]. 4-(Butylamino)benzoic acid interferes with this transmission by anesthetizing the peripheral receptors and reducing action potential propagation in the afferent pathways [31] [35].

Duration and Onset Characteristics

The anesthetic and antitussive effects of formulations containing 4-(Butylamino)benzoic acid demonstrate rapid onset within 15 to 20 minutes of administration, with duration of action extending 3 to 8 hours [35]. This temporal profile corresponds to the pharmacokinetic characteristics of the metabolite and its parent compounds [11]. The sustained activity suggests that the metabolite contributes significantly to the overall therapeutic duration of benzonatate-containing formulations [27].

Chemical synthesis strategies: Alkylation and esterification pathways

The synthesis of 4-(Butylamino)benzoic acid employs several well-established chemical strategies, with alkylation and esterification pathways representing the most widely utilized approaches in both academic and industrial settings.

Direct Alkylation Approach

The most straightforward synthetic route involves the direct alkylation of 4-aminobenzoic acid with butylamine under reflux conditions [1]. This methodology represents a classical nucleophilic substitution reaction where the amino group of 4-aminobenzoic acid acts as a nucleophile, attacking the electrophilic carbon of butylamine derivatives. The reaction typically proceeds in alcoholic solvents such as ethanol or methanol at elevated temperatures ranging from 60-80°C for 6-12 hours, achieving yields of 75-85% [2].

The reaction mechanism involves the formation of an intermediate ammonium salt, followed by deprotonation to yield the final product. The general reaction scheme can be represented as:

4-Aminobenzoic acid + Butylamine → 4-(Butylamino)benzoic acid + H₂O

Reductive Amination Pathway

An alternative approach employs reductive amination, utilizing 4-aminobenzaldehyde as the starting material [3]. This methodology involves the initial formation of a Schiff base intermediate through condensation with butylamine, followed by reduction with sodium borohydride. The reaction proceeds under mild conditions, typically at room temperature in dichloromethane, followed by reduction in methanol at 0°C to room temperature. This approach offers advantages in terms of reaction selectivity and yields of 70-80% [3].

Esterification-Based Strategies

Esterification pathways represent another significant approach, particularly for the synthesis of functionalized derivatives. The process involves the initial esterification of 4-aminobenzoic acid with various alcohols, followed by N-alkylation with butylamine [4]. This methodology is particularly valuable for creating ester derivatives that serve as pharmaceutical intermediates, such as the ethyl ester derivative used in tetracaine synthesis [5].

The esterification process typically employs acid catalysts such as sulfuric acid and proceeds under reflux conditions in the corresponding alcohol solvent. Yields for this approach range from 65-85%, depending on the specific alcohol and reaction conditions employed [4].

Patent-based synthetic approaches: Nucleophilic substitution and optimization protocols

Several patent-protected methodologies have been developed for the industrial-scale synthesis of 4-(Butylamino)benzoic acid, with nucleophilic substitution reactions and optimized protocols representing the most significant contributions to the field.

Nucleophilic Substitution from Benzocaine

Chinese Patent CN102675137B describes a method for preparing 4-(Butylamino)benzoic acid through nucleophilic substitution using benzocaine (ethyl 4-aminobenzoate) as the starting material [6]. This approach involves the reaction of 1-bromobutane with benzocaine in a stainless steel reactor under alkaline conditions at 55-60°C. The process includes several key steps:

• Alkylation: Benzocaine and 1-bromobutane are combined in a stainless steel reactor with alkaline conditions
• Neutralization: The reaction mixture is neutralized with hydrochloric acid to pH 7-11
• Purification: The product is isolated through filtration and washing procedures

This methodology achieves yields of 60-70% and is particularly suitable for industrial applications due to its scalability and use of readily available starting materials [6].

Catalytic Hydrogenation Approach

US Patent 2850497A describes a catalytic hydrogenation method for the synthesis of benzoic acid alkamine esters, which can be adapted for 4-(Butylamino)benzoic acid synthesis [7]. This approach involves the catalytic hydrogenation of chloro-substituted precursors in the presence of palladium catalysts. The method operates at temperatures of 100-150°C under elevated pressure, achieving yields of 70-80% [7].

The process offers advantages in terms of selectivity and clean product formation, as the reduction process eliminates halogenated by-products that might otherwise require additional purification steps.

Aromatic Nucleophilic Substitution

French Patent FR2956662A1 describes aromatic nucleophilic substitution methods for preparing aromatic carboxylic acid derivatives [8]. This approach utilizes the electron-withdrawing effect of the carboxylic acid group to facilitate nucleophilic attack by butylamino groups. The reaction proceeds at elevated temperatures of 80-120°C and achieves yields of 65-75% [8].

Optimization Protocols

Modern synthetic approaches incorporate various optimization protocols to enhance yield, reduce reaction time, and improve product purity. These protocols include:

Temperature Optimization: Microwave-assisted synthesis at 170°C reduces reaction time to 1.5 hours while achieving yields of 85-95% [4]. This represents a significant improvement over conventional heating methods.

Solvent System Optimization: The use of DMF/THF mixtures instead of traditional alcoholic solvents improves solubility and reaction kinetics, leading to yield enhancements of 15-20% .

Catalyst Loading Optimization: Reduction of palladium catalyst loading from 5-10 mol% to 1-2 mol% in catalytic systems maintains reaction efficiency while reducing costs .

pH Control: Maintenance of alkaline conditions (pH 9-11) during synthesis enhances selectivity and can improve yields by 12-18% [10].

Derivatization for functionalized analogues: Ester and hydrochloride salt modifications

The derivatization of 4-(Butylamino)benzoic acid to create functionalized analogues represents a crucial aspect of synthetic methodology, particularly for pharmaceutical applications. The most significant derivatives include ester modifications and hydrochloride salt formations.

Ester Derivative Synthesis

Methyl Ester Formation: The synthesis of methyl 4-(butylamino)benzoate involves esterification with methanol in the presence of sulfuric acid as a catalyst [4]. The reaction proceeds under reflux conditions for 4-6 hours, achieving yields of 85-90%. The product exhibits a melting point of 104°C and demonstrates solubility in organic solvents, making it suitable as a synthetic intermediate [4].

Ethyl Ester Formation: The ethyl ester derivative is synthesized through similar esterification conditions using ethanol as the alcohol component [11]. This derivative achieves yields of 80-85% and exhibits a melting point of 98-100°C. The ethyl ester serves as a pharmaceutical precursor and is particularly important in the synthesis of tetracaine [11].

2-(Dimethylamino)ethyl Ester: This derivative represents one of the most pharmaceutically significant analogues, as it constitutes the active component of tetracaine hydrochloride [10]. The synthesis involves esterification with 2-(dimethylamino)ethanol using coupling reagents such as DCC (dicyclohexylcarbodiimide) at room temperature. The reaction achieves yields of 75-80% and produces a compound with a melting point of 142-144°C [10].

Hydrochloride Salt Formation

The formation of hydrochloride salts represents a critical derivatization strategy for improving water solubility and pharmaceutical stability. Chinese Patent CN105646259A describes a comprehensive method for preparing high-purity 4-(Butylamino)benzoic acid hydrochloride derivatives [10].

Neutralization Process: The synthesis begins with neutralization of the crude product using alkaline solutions (sodium hydroxide, potassium hydroxide, or sodium carbonate) at controlled temperatures of 0-10°C. The pH is maintained at 7-11 to ensure complete neutralization [10].

Salt Formation: The neutralized product is dissolved in ethanol and treated with hydrogen chloride/ethanol solution (1:1 v/v) to control the final pH to 3.0-6.0. The mixture is then crystallized at -8 to -20°C overnight to achieve high purity [10].

Purification: The process includes decolorization using medicinal charcoal (1-5% w/w) and final drying at 50-60°C for 3-5 hours. This methodology achieves purification yields of 88-92% with high purity suitable for pharmaceutical applications [10].

Advanced Derivatization Strategies

Amide Derivatives: The synthesis of amide derivatives involves coupling reactions with various amines using EDC/HOBt coupling systems in DMF at room temperature [1]. These derivatives achieve yields of 70-85% and demonstrate potential as bioactive compounds [1].

Sulfamoyl Derivatives: Recent research has explored sulfamoyl derivatives for enzyme inhibition applications [12]. The synthesis involves reaction with sulfonyl chlorides in the presence of triethylamine in dichloromethane at 0°C to room temperature, achieving yields of 65-75% [12].